Cas no 500367-64-6 (methyl 5-(4-fluorophenyl)-3-oxopentanoate)

• Product Name: methyl 5-(4-fluorophenyl)-3-oxopentanoate
• CAS No: 500367-64-6
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6005389
• PubChem ID: 66789979
• Update Time: 2025-11-06

methyl 5-(4-fluorophenyl)-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-BETA-OXO-BENZENEPENTANOIC ACID METHYL ESTER
• methyl 5-(4-fluorophenyl)-3-oxopentanoate

• Inchi： 1S/C12H13FO3/c1-16-12(15)8-11(14)7-4-9-2-5-10(13)6-3-9/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： WRKMBICMTKZIMZ-UHFFFAOYSA-N
• SMILES： C(C(CCC1C=CC(=CC=1)F)=O)C(OC)=O

Additional information on methyl 5-(4-fluorophenyl)-3-oxopentanoate

Comprehensive Overview of Methyl 5-(4-Fluorophenyl)-3-Oxopentanoate (CAS No. 500367-64-6)

Methyl 5-(4-fluorophenyl)-3-oxopentanoate (CAS No. 500367-64-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This ester derivative, characterized by a 4-fluorophenyl group and a β-ketoester moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for designing drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The growing interest in fluorinated compounds like methyl 5-(4-fluorophenyl)-3-oxopentanoate stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug discovery. Researchers frequently explore its role in structure-activity relationship (SAR) studies, aiming to optimize pharmacological properties. Recent trends in AI-driven drug design and computational chemistry have further amplified its relevance, as machine learning models predict its potential interactions with biological targets.

From a synthetic perspective, CAS 500367-64-6 is often utilized in multistep organic reactions, including Michael additions and cyclization reactions. Its β-ketoester functionality allows for facile derivatization, enabling the construction of heterocyclic scaffolds prevalent in FDA-approved drugs. Laboratories prioritize its use due to its compatibility with green chemistry principles, such as solvent-free reactions and catalytic methods, aligning with global sustainability goals.

In the context of user search trends, queries like "fluorophenyl ketoester applications" or "CAS 500367-64-6 synthesis protocol" reflect the compound's technical demand. Additionally, questions such as "How does fluorination improve drug efficacy?" or "What are the alternatives to methyl 5-(4-fluorophenyl)-3-oxopentanoate?" highlight public curiosity about its scientific rationale. Addressing these topics enhances the article's SEO performance while educating readers on cutting-edge medicinal chemistry.

Quality control of methyl 5-(4-fluorophenyl)-3-oxopentanoate involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for research applications. Its storage recommendations—typically under inert conditions—are frequently searched by laboratory personnel, emphasizing practical handling concerns. Furthermore, discussions on patent literature and regulatory compliance surrounding fluorinated intermediates resonate with industrial audiences.

To conclude, CAS 500367-64-6 exemplifies the intersection of organic synthesis and pharmaceutical innovation. Its adaptability in small-molecule drug development and alignment with sustainable chemistry trends position it as a compound of enduring scientific value. Future research may explore its utility in targeted therapies or bioconjugation strategies, further expanding its industrial footprint.